Cas no 52174-99-9 (l-ascorbic acid 2-sulfate dipotassium salt)

l-ascorbic acid 2-sulfate dipotassium salt Properties

Names and Identifiers

• l-ascorbic acid 2-sulfate dipotassium salt
• dipotassium,[(5R)-5-[(1S)-1,2-dihydroxyethyl]-2-oxido-4-oxofuran-3-yl] sulfate
• BXVMXUPHPZDIMH-YCWPWOODSA-L
• 52174-99-9
• dipotassium;[(2R)-2-[(1S)-1,2-dihydroxyethyl]-3-oxido-5-oxo-2H-furan-4-yl] sulfate
• DTXSID90585078
• dipotassium;[(5R)-5-[(1S)-1,2-dihydroxyethyl]-2-oxido-4-oxofuran-3-yl] sulfate
• dipotassium ascorbate-2-sulfate
• L-Ascorbic acid 2-sulfate dipotassium salt
• +Expand

• InChIKey： BXVMXUPHPZDIMH-YCWPWOODSA-L
• Inchi： 1S/C6H8O9S.2K/c7-1-2(8)4-3(9)5(6(10)14-4)15-16(11,12)13;;/h2,4,7-8,10H,1H2,(H,11,12,13);;/q;2*+1/p-2/t2-,4+;;/m0../s1
• SMILES： C(C(C1C(=C(C(=O)O1)OS(=O)(=O)[O-])[O-])O)O.[K+].[K+]

Computed Properties

• Exact Mass: 251.94400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 3
• Monoisotopic Mass: 331.9006659g/mol
• Heavy Atom Count: 18
• Complexity: 403
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 165Ų

Experimental Properties

• LogP: -1.66240
• PSA: 112.88000